Cas no 2229298-72-8 (O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine)

• Product Name: O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine
• CAS No: 2229298-72-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6035763
• PubChem ID: 165609464
• Update Time: 2025-05-21

O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine
• EN300-1730351
• O-[2-(1-ethenyl-1H-pyrazol-4-yl)ethyl]hydroxylamine
• 2229298-72-8

• Inchi： 1S/C7H11N3O/c1-2-10-6-7(5-9-10)3-4-11-8/h2,5-6H,1,3-4,8H2
• InChI Key： FXESWDGILVOHEH-UHFFFAOYSA-N
• SMILES： O(CCC1C=NN(C=C)C=1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine

Comprehensive Analysis of O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine (CAS No. 2229298-72-8)

O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine (CAS No. 2229298-72-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique pyrazole and hydroxylamine functional groups, this molecule exhibits versatile reactivity, making it a valuable intermediate in synthetic applications. Researchers are particularly interested in its potential role in developing novel pharmaceutical agents and functional materials, aligning with current trends in drug discovery and green chemistry.

The structural features of O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine include a vinyl-substituted pyrazole core linked to a hydroxylamine moiety. This combination allows for diverse chemical transformations, such as cycloaddition reactions or N-O bond functionalization, which are critical in designing bioactive molecules. Recent studies highlight its utility in click chemistry applications, a hot topic in bioconjugation and polymer science. The compound’s CAS No. 2229298-72-8 serves as a key identifier in patent literature and commercial catalogs, reflecting its industrial relevance.

In the context of user search trends, queries like "pyrazole derivatives in drug development" or "hydroxylamine applications in synthesis" frequently appear in scientific databases. This underscores the growing demand for specialized knowledge about heterocyclic compounds like O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine. Additionally, its potential role in catalysis and material engineering aligns with searches for "sustainable chemical processes" and "advanced functional materials", topics dominating academic and industrial discussions.

From a synthetic perspective, the compound’s ethenyl group offers opportunities for polymerization or cross-coupling reactions, which are pivotal in creating tailored macromolecules. Its hydroxylamine segment is equally noteworthy, as it can participate in nitroxide-mediated radical reactions—a technique widely used in controlled polymerization. These attributes make CAS No. 2229298-72-8 a subject of interest for researchers exploring smart materials and responsive coatings.

Safety and handling of O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine adhere to standard laboratory protocols for organic intermediates. While not classified as hazardous, proper storage under anhydrous conditions is recommended to preserve its reactivity. This aligns with broader industry concerns about chemical stability and handling best practices, frequently searched topics among laboratory professionals.

The commercial availability of CAS No. 2229298-72-8 through specialty chemical suppliers highlights its niche yet growing market. Procurement trends indicate rising demand from pharmaceutical R&D sectors and academic institutions, driven by its utility in high-throughput screening and molecular design. This resonates with search queries like "where to buy pyrazole derivatives" or "hydroxylamine suppliers for research".

In summary, O-2-(1-ethenyl-1H-pyrazol-4-yl)ethylhydroxylamine exemplifies the intersection of structural innovation and practical application. Its relevance to cutting-edge research ensures continued exploration across multiple disciplines, from medicinal chemistry to advanced material science. As interest in functional heterocycles grows, this compound will likely remain a focal point for scientific inquiry and industrial innovation.